Cas no 334931-09-8 (Methanone,(4-chlorophenyl)[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-)

• Product Name: Methanone,(4-chlorophenyl)[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-
• CAS No: 334931-09-8
• Molecular Formula: C₁₅H₉O₂F₄Cl
• Molecular Weight: 332.67736
• CID: 301877
• PubChem ID: 40427106

Methanone,(4-chlorophenyl)[4-(1,1,2,2-tetrafluoroethoxy)phenyl]- Properties

Names and Identifiers

• Methanone,(4-chlorophenyl)[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-
• (4-CHLORO-PHENYL)-[4-(1,1,2,2-TETRAFLUORO-ETHOXY)-PHENYL]-METHANONE
• (4-chlorophenyl)-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]methanone
• (4-chlorophenyl)(4-(1,1,2,2-tetrafluoroethoxy)phenyl)methanone
• (4-chlorophenyl)-(4-(1,1,2,2-tetrafluoroethoxy)-phenyl)-methanone
• 4-chloro-[4'-(1,1,2,2-tetrafluoroethoxy)]benzophenone
• AG-F-12999
• CTK4H0674
• KB-190273
• MFCD04972740
• (4-chlorophenyl)[4-(1,1,2,2-tetrafluoroethoxy)phenyl]methanone
• 334931-09-8
• Methanone, (4-chlorophenyl)[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-
• DTXSID00654244

• MDL： MFCD04972740
• InChIKey： GGVJXTMLVIPQIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H9ClF4O2/c16-11-5-1-9(2-6-11)13(21)10-3-7-12(8-4-10)22-15(19,20)14(17)18/h1-8,14H
• SMILES： C1=C(C=CC(=C1)Cl)C(=O)C2=CC=C(C=C2)OC(C(F)F)(F)F

Computed Properties

• Exact Mass: 332.02277
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 332.0227199g/mol
• Heavy Atom Count: 22
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones